4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95%

• IUPAC Name: 4-(4-ethoxycarbonyl-3-fluorophenyl)-3-fluorobenzoic acid
• InChI: InChI=1S/C16H12F2O4/c1-2-22-16(21)12-6-3-9(7-14(12)18)11-5-4-10(15(19)20)8-13(11)17/h3-8H,2H2,1H3,(H,19,20)
• InChI Key: YIYUUGJCAKJHMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=C(C=C(C=C2)C(=O)O)F)F
• Molecular Formula: C16H12F2O4
• DSSTOX Substance ID: DTXSID70691944
• Molecular Weight: 306.26 g/mol
• CAS RN: 1261909-76-5

Description

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% (4-EFEFBA) is a novel fluorinated compound that has been used in a variety of scientific research applications. 4-EFEFBA has been utilized as a reagent in organic synthesis, as a building block for the synthesis of other compounds, and as a potential therapeutic agent.

Scientific Research Applications

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a building block for the synthesis of other compounds, and as a potential therapeutic agent. For example, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% has been used in the synthesis of fluorinated alkylating agents, which are used in the treatment of cancer. 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% has also been used in the synthesis of fluorinated heterocycles, which are used in the synthesis of drugs and other compounds.

Mechanism of Action

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% is thought to act as an inhibitor of enzymes involved in cell metabolism. Specifically, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% is thought to inhibit the enzyme acetyl-CoA carboxylase, which is involved in the synthesis of fatty acids. Inhibition of this enzyme leads to a decrease in the production of fatty acids, which can have a variety of effects on cell metabolism.
Biochemical and Physiological Effects
Inhibition of acetyl-CoA carboxylase by 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% can lead to a variety of biochemical and physiological effects. In particular, inhibition of this enzyme leads to a decrease in the production of fatty acids, which can lead to decreased levels of cholesterol and triglycerides in the blood. In addition, inhibition of this enzyme can lead to increased levels of glucose in the blood, which can lead to increased energy levels.

Advantages and Limitations for Lab Experiments

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in aqueous solutions. In addition, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% is relatively non-toxic, making it suitable for use in experiments involving animals. However, 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% is not suitable for use in experiments involving humans, as it has not been approved for use in humans.

Future Directions

The potential future directions for 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In particular, further research is needed to determine whether 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% can be used as a therapeutic agent for the treatment of diseases such as cancer and diabetes. In addition, further research is needed to determine whether 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% can be used as a reagent in the synthesis of other compounds. Finally, further research is needed to determine the potential toxicity of 4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% and its potential side effects.

Synthesis Methods

4-[4-(Ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95% can be synthesized via a two-step process. The first step involves the reaction of 4-fluorobenzoyl chloride with 3-fluorophenol in the presence of triethylamine. This reaction yields 4-[4-fluorophenyl]-3-fluorobenzoic acid. The second step involves the conversion of the acid to its ethoxycarbonyl ester by reacting it with ethyl chloroformate in the presence of potassium carbonate. This reaction yields 4-[4-(ethoxycarbonyl)-3-fluorophenyl]-3-fluorobenzoic acid, 95%.